Cas no 95936-53-1 (2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester)

• Product Name: 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
• CAS No: 95936-53-1
• MF: C₁₁H₁₅NO₆S
• MW: 289.30490231514
• CID: 1061018
• PubChem ID: 54008737
• Update Time: 2025-10-29

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
• (-)-ethyl 2-(β-D-ribofuranosyl)thiazole-4-carboxylate
• 2-β-D-Ribofuranosyl-
• D
• Ethyl 2-β-D-ribofuranosylthiazole-4-carboxylate
• 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester

• Inchi： 1S/C11H15NO6S/c1-2-17-11(16)5-4-19-10(12-5)9-8(15)7(14)6(3-13)18-9/h4,6-9,13-15H,2-3H2,1H3/t6-,7-,8-,9-/m1/s1
• InChI Key： KQTOKYAUJBRPST-FNCVBFRFSA-N
• SMILES： O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1C1SC=C(C(=O)OCC)N=1

Computed Properties

• Exact Mass: 289.06200837g/mol
• Monoisotopic Mass: 289.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 520.2±50.0 °C at 760 mmHg
• Flash Point: 268.4±30.1 °C
• Solubility: Acetone, Methanol
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester

Recent Advances in the Study of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1)

The compound 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester as a key intermediate in the synthesis of nucleoside analogs. These analogs are of particular interest due to their antiviral and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA-dependent RNA polymerase, a critical enzyme in the replication of several RNA viruses, including SARS-CoV-2.

In addition to its antiviral potential, research has also explored the compound's role in cancer therapy. A study conducted by researchers at the National Cancer Institute (NCI) in 2022 revealed that 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester derivatives can selectively target cancer cells by interfering with DNA synthesis and repair mechanisms. This selectivity is attributed to the compound's ability to mimic natural nucleosides, thereby disrupting the metabolic pathways essential for cancer cell proliferation.

The synthesis of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester has also seen advancements in recent years. A 2023 paper in Organic Letters described a novel, high-yield synthetic route that utilizes green chemistry principles, reducing the environmental impact of the production process. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the clinical translation of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its therapeutic potential make it a promising candidate for future drug development efforts.

In conclusion, 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1) represents a valuable scaffold in medicinal chemistry, with applications ranging from antiviral to anticancer therapies. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic options in the coming years.